Cas no 140400-42-6 (Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]-)

Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]- structure
140400-42-6 structure
Product Name:Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]-
CAS No:140400-42-6
MF:C14H20O2S
MW:252.372403144836
CID:1287286
Update Time:2024-08-03

Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-methyl-2-[[4-(1-methylethyl)phenyl]thio]-
    • Inchi: 1S/C14H20O2S/c1-9(2)11-5-7-12(8-6-11)17-13(10(3)4)14(15)16/h5-10,13H,1-4H3,(H,15,16)
    • InChI Key: ACXCWLGELOGNPM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(SC1=CC=C(C(C)C)C=C1)C(C)C

Computed Properties

  • Exact Mass: 252.1185

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Boiling Point: 369.7±35.0 °C(Predicted)
  • PSA: 37.3
  • pka: 3.67±0.10(Predicted)

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